Cas no 57498-24-5 (1-phenyl-4-(propan-2-yl)piperazine)

1-Phenyl-4-(propan-2-yl)piperazine is a piperazine derivative with potential applications in pharmaceutical and chemical research. Its structure, featuring a phenyl group at the 1-position and an isopropyl substituent at the 4-position, contributes to its unique physicochemical properties, including moderate lipophilicity and steric effects. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of CNS-targeting agents due to its piperazine core. Its well-defined molecular framework allows for further functionalization, making it valuable for structure-activity relationship studies. The compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliability in experimental applications.

1-phenyl-4-(propan-2-yl)piperazine structure

57498-24-5 structure

Product Name:1-phenyl-4-(propan-2-yl)piperazine

CAS No:57498-24-5

MF:C₁₃H₂₀N₂

MW:204.311303138733

CID:367347

PubChem ID:12229104

Update Time:2025-05-27

1-phenyl-4-(propan-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

- Piperazine,1-(1-methylethyl)-4-phenyl-
- 1-ISOPROPYL-4-PHENYLPIPERAZINE
- 1-phenyl-4-propan-2-ylpiperazine
- 1-Isopropyl-4-phenylhexahydropyrazin
- AmbkkkkK128
- Piperazine,1-(1-methylethyl)-4-phenyl
- 1-phenyl-4-(propan-2-yl)piperazine
- AKOS032461122
- MFCD02930079
- Z104574298
- SCHEMBL1099464
- 1-Isopropyl-4-phenyl-piperazine
- F6541-5902
- 57498-24-5
- FT-0764536
- DTXSID60481437
- Inchi： 1S/C13H20N2/c1-12(2)14-8-10-15(11-9-14)13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3
- InChI Key： KRNQNTPUHRIZIE-UHFFFAOYSA-N
- SMILES： N1(C(C)C)CCN(C2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 204.16300
Monoisotopic Mass: 204.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 6.5Å²

Experimental Properties

PSA: 6.48000
LogP: 2.21990

1-phenyl-4-(propan-2-yl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6541-5902-2μmol	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	2μmol	$85.5	2023-09-08
Life Chemicals	F6541-5902-5μmol	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	5μmol	$94.5	2023-09-08
Life Chemicals	F6541-5902-10μmol	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	10μmol	$103.5	2023-09-08
Life Chemicals	F6541-5902-20μmol	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	20μmol	$118.5	2023-09-08
Life Chemicals	F6541-5902-1mg	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	1mg	$81.0	2023-09-08
Life Chemicals	F6541-5902-2mg	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	2mg	$88.5	2023-09-08
Life Chemicals	F6541-5902-3mg	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	3mg	$94.5	2023-09-08
Life Chemicals	F6541-5902-4mg	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	4mg	$99.0	2023-09-08
Life Chemicals	F6541-5902-5mg	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	5mg	$103.5	2023-09-08
Life Chemicals	F6541-5902-10mg	1-phenyl-4-(propan-2-yl)piperazine	57498-24-5	10mg	$118.5	2023-09-08